3-isobutyl-1,7-dimethyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 4,7-dimethyl-2-(2-methylpropyl)purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C13H16N4O3/c1-7(2)5-17-11(18)9-10(15(4)13(17)19)14-12-16(9)6-8(3)20-12/h6-7H,5H2,1-4H3
• InChI Key: MYGZPKYJSRYPQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2O1)N(C(=O)N(C3=O)CC(C)C)C
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

3-isobutyl-1,7-dimethyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C13H16N4O3 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 276.12224039 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of 3-isobutyl-1,7-dimethyl[1,3]oxazolo[2,3-f]purine-2,4(1H,3H)-dione is the vesicular monoamine transporter 2 (VMAT2) . VMAT2 plays a crucial role in the transport of monoamines, such as dopamine, serotonin, and norepinephrine, from the cytoplasm into synaptic vesicles.

Mode of Action

This compound acts as an inhibitor of VMAT2 . By inhibiting VMAT2, it prevents the transport of monoamines into synaptic vesicles, thereby affecting the release of these neurotransmitters into the synaptic cleft.